Cas no 1219981-34-6 (1-2-(4-Piperidinyl)ethyl-1,2,3,4-tetrahydroquinoline dihydrochloride)
1-2-(4-Piperidinyl)ethyl-1,2,3,4-tetrahydroquinoline dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-[2-(4-Piperidinyl)ethyl]-1,2,3,4-tetrahydroquinoline dihydrochloride
- AKOS015844927
- 1219981-34-6
- 1-(2-piperidin-4-ylethyl)-3,4-dihydro-2H-quinoline;dihydrochloride
- 1-(2-(Piperidin-4-yl)ethyl)-1,2,3,4-tetrahydroquinolinedihydrochloride
- 1-(2-(Piperidin-4-yl)ethyl)-1,2,3,4-tetrahydroquinoline dihydrochloride
- 1-2-(4-Piperidinyl)ethyl-1,2,3,4-tetrahydroquinoline dihydrochloride
-
- MDL: MFCD13561685
- Inchi: 1S/C16H24N2.2ClH/c1-2-6-16-15(4-1)5-3-12-18(16)13-9-14-7-10-17-11-8-14;;/h1-2,4,6,14,17H,3,5,7-13H2;2*1H
- InChI Key: BFIGJAMRHADYAI-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1(C2C=CC=CC=2CCC1)CCC1CCNCC1
Computed Properties
- Exact Mass: 316.1473042g/mol
- Monoisotopic Mass: 316.1473042g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 248
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.3Ų
1-2-(4-Piperidinyl)ethyl-1,2,3,4-tetrahydroquinoline dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM227541-5g |
1-(2-(Piperidin-4-yl)ethyl)-1,2,3,4-tetrahydroquinoline dihydrochloride |
1219981-34-6 | 95% | 5g |
$471 | 2021-08-04 | |
| TRC | P042150-125mg |
1-[2-(4-Piperidinyl)ethyl]-1,2,3,4-tetrahydroquinoline dihydrochloride |
1219981-34-6 | 125mg |
$ 230.00 | 2022-06-03 | ||
| TRC | P042150-250mg |
1-[2-(4-Piperidinyl)ethyl]-1,2,3,4-tetrahydroquinoline dihydrochloride |
1219981-34-6 | 250mg |
$ 375.00 | 2022-06-03 | ||
| Chemenu | CM227541-1g |
1-(2-(Piperidin-4-yl)ethyl)-1,2,3,4-tetrahydroquinoline dihydrochloride |
1219981-34-6 | 95% | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM227541-5g |
1-(2-(Piperidin-4-yl)ethyl)-1,2,3,4-tetrahydroquinoline dihydrochloride |
1219981-34-6 | 95% | 5g |
$*** | 2023-04-03 |
1-2-(4-Piperidinyl)ethyl-1,2,3,4-tetrahydroquinoline dihydrochloride Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 1-2-(4-Piperidinyl)ethyl-1,2,3,4-tetrahydroquinoline dihydrochloride
Comprehensive Overview of 1-2-(4-Piperidinyl)ethyl-1,2,3,4-tetrahydroquinoline dihydrochloride (CAS No. 1219981-34-6)
The compound 1-2-(4-Piperidinyl)ethyl-1,2,3,4-tetrahydroquinoline dihydrochloride (CAS No. 1219981-34-6) is a specialized chemical entity with significant interest in pharmaceutical and biochemical research. Its unique structure, combining a piperidine moiety with a tetrahydroquinoline backbone, makes it a valuable scaffold for drug discovery and development. Researchers are increasingly exploring its potential applications in targeting neurological and metabolic pathways, aligning with current trends in precision medicine and personalized therapeutics.
In recent years, the demand for novel small-molecule inhibitors and receptor modulators has surged, driven by advancements in high-throughput screening and computational drug design. The 1-2-(4-Piperidinyl)ethyl-1,2,3,4-tetrahydroquinoline dihydrochloride structure has garnered attention due to its potential interactions with G-protein-coupled receptors (GPCRs) and ion channels, which are critical in treating conditions like chronic pain and neurodegenerative diseases. This aligns with the growing public interest in non-opioid pain management and neuroprotection strategies, topics frequently searched in academic and medical communities.
The synthesis and characterization of CAS No. 1219981-34-6 involve sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods ensure the compound's purity and stability, which are paramount for reproducible research outcomes. Given the rise of AI-driven drug discovery, this compound's data-rich profile makes it a candidate for machine learning models predicting bioactivity and ADMET properties (absorption, distribution, metabolism, excretion, and toxicity).
From a commercial perspective, 1-2-(4-Piperidinyl)ethyl-1,2,3,4-tetrahydroquinoline dihydrochloride is often sourced by laboratories focusing on medicinal chemistry and pharmacology. Its applications extend to in vitro and in vivo studies, particularly in validating new therapeutic targets. The compound's relevance is further highlighted by its inclusion in chemical libraries for high-content screening, a technique gaining traction in rare disease research and orphan drug development.
Environmental and safety considerations are also critical when handling CAS No. 1219981-34-6. While not classified as hazardous under standard guidelines, proper laboratory practices and material safety data sheets (MSDS) compliance are essential. This aligns with the broader scientific community's emphasis on green chemistry and sustainable research practices, topics frequently discussed in academic forums and industry conferences.
In summary, 1-2-(4-Piperidinyl)ethyl-1,2,3,4-tetrahydroquinoline dihydrochloride represents a versatile tool for modern drug discovery. Its structural features and potential applications resonate with contemporary research priorities, including neurodegenerative disease therapeutics, precision medicine, and computational pharmacology. As the scientific landscape evolves, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing biomedical innovation.
1219981-34-6 (1-2-(4-Piperidinyl)ethyl-1,2,3,4-tetrahydroquinoline dihydrochloride) Related Products
- 325722-28-9(1,1,7,7-Tetramethyl-1,2,3,5,6,7-hexahydro-pyrido3,2,1-ijquinoline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)